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Compound of Interest

Compound Name: Oleic acid-13C potassium

Cat. No.: B15559042 Get Quote

An In-Depth Technical Guide to Oleic acid-13C
potassium salt
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Oleic
acid-13C potassium salt, alongside relevant experimental methodologies and biological

context. This document is intended to serve as a valuable resource for professionals in

research and drug development who utilize isotopically labeled compounds.

Physical and Chemical Properties
Oleic acid-13C potassium salt is a stable, isotopically labeled form of potassium oleate, a

potassium salt of the monounsaturated fatty acid, oleic acid. The incorporation of carbon-13

(¹³C) isotopes makes it a powerful tool for tracing and quantifying metabolic pathways in vitro

and in vivo. Two common forms are commercially available: one with a single ¹³C label at the

carboxyl carbon (Oleic acid-1-¹³C potassium salt) and another with uniform labeling across all

18 carbon atoms (Oleic acid-¹³C₁₈ potassium salt).

The physical properties of these labeled compounds are expected to be very similar to those of

the unlabeled potassium oleate. Due to the challenges in sourcing specific experimental data

for the ¹³C labeled variants, the properties of unlabeled potassium oleate are provided as a

close approximation.
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Table 1: Physical and Chemical Properties of Oleic acid-13C potassium salt and its unlabeled

analogue.

Property
Oleic acid-1-¹³C
potassium salt

Oleic acid-¹³C₁₈
potassium salt

Potassium Oleate
(unlabeled)

Molecular Formula C₁₇¹³CH₃₃KO₂[1] ¹³C₁₈H₃₃KO₂ C₁₈H₃₃KO₂[2][3]

Molecular Weight 321.54 g/mol [1] 338.42 g/mol 320.55 g/mol [2][3]

Appearance Solid[1] Solid

Brown solid or clear to

amber liquid with a

soapy odor[3][4]

Melting Point Not explicitly reported Not explicitly reported
235-240 °C

(decomposes)[2][3][5]

Boiling Point Not explicitly reported Not explicitly reported
Decomposes at 360

°C[2][3][5]

Solubility Not explicitly reported Not explicitly reported
Soluble in water and

alcohol[6][7][8]

Storage Temperature 2-8°C[1] 2-8°C 2-8°C[8]

Experimental Protocols
The primary application of Oleic acid-13C potassium salt is in metabolic research, where its

incorporation into various biological molecules can be traced and quantified. Gas

Chromatography-Mass Spectrometry (GC-MS) is a common analytical technique for this

purpose.

This protocol provides a general workflow for the analysis of ¹³C-labeled oleic acid in plasma

samples.

Objective: To determine the isotopic enrichment of oleic acid in plasma lipids to study its

metabolism.

Methodology:
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Lipid Extraction: Lipids are extracted from plasma samples using a solvent system such as

chloroform:methanol.

Saponification: The extracted lipids are saponified using a strong base (e.g., potassium

hydroxide in ethanol) to release the fatty acids from triglycerides and phospholipids.

Derivatization: The free fatty acids are converted to their more volatile methyl esters

(FAMEs) or trimethylsilyl (TMS) esters for GC analysis.[9]

GC-MS Analysis: The derivatized fatty acids are separated on a gas chromatograph and

detected by a mass spectrometer. The mass spectrometer is set to monitor specific ions

corresponding to the labeled and unlabeled oleic acid derivatives to determine the isotopic

enrichment.[9]

Workflow Diagram:
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Click to download full resolution via product page

Caption: Workflow for the GC-MS analysis of ¹³C-labeled oleic acid.

Biological Signaling Pathways
Oleic acid is not only a key metabolite but also a signaling molecule that can influence various

cellular processes. Recent studies have shown that oleic acid can activate the Transforming

Growth Factor-β (TGFβ)-Smad3 signaling pathway, which is implicated in the progression of

certain cancers.[10][11] The use of ¹³C-labeled oleic acid can help elucidate the specific

metabolic fates of oleic acid that lead to the activation of this pathway.

TGFβ-Smad3 Signaling Pathway Activated by Oleic Acid:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.echemi.com/products/pid_Seven3916-potassiumoleate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Oleate
https://cameochemicals.noaa.gov/chris/OAP.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=10323
https://mubychem.com/potassiumoleatemanufacturers.html
https://www.lookchem.com/casno143-18-0.html
https://pubmed.ncbi.nlm.nih.gov/12029007/
https://pubmed.ncbi.nlm.nih.gov/12029007/
https://pubmed.ncbi.nlm.nih.gov/40790593/
https://pubmed.ncbi.nlm.nih.gov/40790593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12337532/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12337532/
https://www.benchchem.com/product/b15559042#what-are-the-physical-properties-of-oleic-acid-13c-potassium-salt
https://www.benchchem.com/product/b15559042#what-are-the-physical-properties-of-oleic-acid-13c-potassium-salt
https://www.benchchem.com/product/b15559042#what-are-the-physical-properties-of-oleic-acid-13c-potassium-salt
https://www.benchchem.com/product/b15559042#what-are-the-physical-properties-of-oleic-acid-13c-potassium-salt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15559042?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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